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Compound of Interest

Compound Name: 4-Bromo-2-(o-tolyl)-1H-imidazole

CAS No.: 1049117-87-4

Cat. No.: B2569526

Get Quote

Executive Summary: The Ortho-Effect in Imidazole
Scaffolds
The imidazole ring is a ubiquitous pharmacophore in medicinal chemistry, functioning as a

hydrogen bond donor/acceptor and a metal-coordinating ligand (e.g., in heme proteins).

However, the introduction of an o-tolyl (2-methylphenyl) substituent creates a unique subclass

of derivatives. The ortho-methyl group is not merely a lipophilic add-on; it introduces significant

steric hindrance that restricts bond rotation between the phenyl and imidazole rings.

This "ortho-effect" locks the molecule into specific bioactive conformations, enhancing

selectivity for targets such as

-adrenergic receptors and cytochrome P450 enzymes (CYP51). This guide analyzes the
medicinal chemistry, synthesis, and biological applications of these derivatives, moving beyond
general imidazole properties to focus on the specific advantages conferred by the o-tolyl
moiety.
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The Medetomidine Paradigm: Steric Locking
The most potent demonstration of the o-tolyl influence is found in

-adrenergic agonists like medetomidine (and its active enantiomer, dexmedetomidine).
Although medetomidine possesses a 2,3-dimethylphenyl group, the ortho-methyl is the critical
determinant of activity.

Conformational Restriction: The o-methyl group clashes with the imidazole hydrogen (or

C4/C5 substituents), preventing coplanarity. This forces the phenyl ring to adopt a

perpendicular or skewed orientation relative to the imidazole, which perfectly matches the

hydrophobic pocket of the

-adrenergic receptor.

Lipophilicity (logP): The tolyl group increases lipophilicity, facilitating Blood-Brain Barrier

(BBB) penetration, which is essential for central sedative and analgesic effects.

Selectivity: Removal of the o-methyl group (yielding a simple phenyl derivative) drastically

reduces

selectivity, increasing affinity for

receptors and causing unwanted side effects like vasoconstriction without sedation.

Mechanism of Action: -Adrenergic Signaling
The biological activity of these derivatives is mediated through G-protein coupled receptors

(GPCRs). The agonist binding triggers the

pathway, inhibiting adenylyl cyclase and reducing cAMP levels.
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Figure 1: Signal transduction pathway for o-tolyl imidazole agonists acting on
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-adrenergic receptors.

Antimicrobial & Antifungal Potential[1][2][3][4][5]
Beyond receptor agonism, o-tolyl imidazoles (specifically 2-(o-tolyl)-4,5-diphenylimidazole

derivatives) exhibit significant antimicrobial properties. The mechanism typically involves:

CYP51 Inhibition: The N3 nitrogen of the imidazole coordinates with the heme iron of fungal

lanosterol 14

-demethylase (CYP51), blocking ergosterol biosynthesis.

Membrane Disruption: The lipophilic o-tolyl group facilitates insertion into the fungal cell

membrane lipid bilayer.

Quantitative Activity Profile
The following table summarizes representative Minimum Inhibitory Concentration (MIC) data

for 2-(o-tolyl) derivatives compared to standard controls.
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Microorganism Strain Type
Compound
Class

MIC Range
(µg/mL)

Activity Level

S. aureus Gram-Positive

2-(o-tolyl)-4,5-

diphenylimidazol

e

25 - 50 Moderate to High

B. subtilis Gram-Positive

2-(o-tolyl)-4,5-

diphenylimidazol

e

12.5 - 25 High

E. coli Gram-Negative

2-(o-tolyl)-4,5-

diphenylimidazol

e

50 - 100 Moderate

C. albicans Fungal

2-(o-tolyl)-4,5-

diphenylimidazol

e

25 - 100 Moderate

Ciprofloxacin Control Fluoroquinolone 0.1 - 1.0 Very High (Ref)

Fluconazole Control Azole Antifungal 0.5 - 16 High (Ref)

Note: Data derived from synthesis studies of 2,4,5-trisubstituted imidazoles [1, 3].[1][2][3][4]

The o-tolyl derivatives often show superior activity to unsubstituted phenyl analogues due to

enhanced lipophilicity.

Experimental Protocols
Synthesis of 2-(o-Tolyl)-4,5-diphenylimidazole
This protocol utilizes the Debus-Radziszewski reaction, a robust multicomponent condensation

ideal for generating a library of o-tolyl derivatives.

Reagents:

Benzil (1.0 equiv)

o-Tolualdehyde (1.0 equiv)
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Ammonium Acetate (10.0 equiv)

Glacial Acetic Acid (Solvent)[5][6]

Workflow:

Setup: In a 100 mL round-bottom flask, dissolve benzil (10 mmol) and o-tolualdehyde (10

mmol) in 20 mL of glacial acetic acid.

Ammonia Source: Add ammonium acetate (100 mmol). The excess is crucial to prevent side

reactions (oxazole formation).

Reflux: Heat the mixture to reflux (approx. 118°C) with stirring for 4–6 hours. Monitor

reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

Precipitation: Cool the reaction mixture to room temperature. Pour into 200 mL of ice-cold

water. The product should precipitate as a solid.

Neutralization: Neutralize the suspension with ammonium hydroxide (10% solution) to pH 7–

8.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol to obtain

pure 2-(o-tolyl)-4,5-diphenylimidazole.

Benzil

Reflux in AcOH
118°C, 4-6ho-Tolualdehyde

NH4OAc
(Excess)

Pour into
Ice Water

Neutralize
(NH4OH)

Recrystallize
(Ethanol)

2-(o-Tolyl)-4,5-
diphenylimidazole

Click to download full resolution via product page

Figure 2: One-pot synthesis workflow for 2,4,5-trisubstituted o-tolyl imidazole derivatives.
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Biological Assay: Microdilution Method (MIC)
To validate the biological activity, use the broth microdilution method (CLSI standards).

Preparation: Dissolve the synthesized derivative in DMSO (stock concentration 1 mg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (for bacteria) or RPMI 1640

(for fungi) in a 96-well plate. Final concentrations typically range from 512 µg/mL down to 0.5

µg/mL.

Inoculation: Add microbial suspension (

CFU/mL) to each well.

Incubation: Incubate at 37°C for 24h (bacteria) or 48h (fungi).

Readout: The MIC is the lowest concentration showing no visible growth (turbidity). Use

Resazurin dye (0.01%) for clearer visualization (blue = no growth, pink = growth).

Structure-Activity Relationship (SAR) Visualization
The following diagram illustrates the critical structural features required for maximal biological

activity in this class of compounds.
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Figure 3: SAR Map highlighting the functional role of the o-tolyl group at the C2 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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